Cas no 799831-75-7 (2-methylpropyl 2-amino-1-(4-sulfamoylphenyl)-1H-pyrrolo2,3-bquinoxaline-3-carboxylate)

• Product Name: 2-methylpropyl 2-amino-1-(4-sulfamoylphenyl)-1H-pyrrolo2,3-bquinoxaline-3-carboxylate
• CAS No: 799831-75-7
• MF: C₂₁H₂₁N₅O₄S
• MW: 439.487542867661
• CID: 5436025
• Update Time: 2025-06-03

2-methylpropyl 2-amino-1-(4-sulfamoylphenyl)-1H-pyrrolo2,3-bquinoxaline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• isobutyl 2-amino-1-(4-sulfamoylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate
• 1H-Pyrrolo[2,3-b]quinoxaline-3-carboxylic acid, 2-amino-1-[4-(aminosulfonyl)phenyl]-, 2-methylpropyl ester
• 2-methylpropyl 2-amino-1-(4-sulfamoylphenyl)-1H-pyrrolo2,3-bquinoxaline-3-carboxylate

• Inchi： 1S/C21H21N5O4S/c1-12(2)11-30-21(27)17-18-20(25-16-6-4-3-5-15(16)24-18)26(19(17)22)13-7-9-14(10-8-13)31(23,28)29/h3-10,12H,11,22H2,1-2H3,(H2,23,28,29)
• InChI Key： JGKNUOYNTZMHEK-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=C2C(C(OCC(C)C)=O)=C(N)N(C3=CC=C(S(N)(=O)=O)C=C3)C=12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 2-methylpropyl 2-amino-1-(4-sulfamoylphenyl)-1H-pyrrolo2,3-bquinoxaline-3-carboxylate

Comprehensive Overview of 2-methylpropyl 2-amino-1-(4-sulfamoylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate (CAS No. 799831-75-7)

The compound 2-methylpropyl 2-amino-1-(4-sulfamoylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate (CAS No. 799831-75-7) is a highly specialized heterocyclic molecule with a unique structural framework. Its intricate design combines a pyrroloquinoxaline core with a sulfamoylphenyl moiety, making it a subject of interest in pharmaceutical and biochemical research. This compound belongs to the broader class of quinoxaline derivatives, which are renowned for their diverse biological activities and applications in drug discovery.

Recent trends in scientific literature highlight the growing demand for novel heterocyclic compounds like 2-methylpropyl 2-amino-1-(4-sulfamoylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate. Researchers are particularly intrigued by its potential as a kinase inhibitor or receptor modulator, given the presence of both amino and sulfamoyl functional groups. These features are often associated with enhanced binding affinity and selectivity in targeted therapies, a hot topic in precision medicine.

The pyrroloquinoxaline scaffold of this compound has been extensively studied for its pharmacological properties. Its structural similarity to other bioactive quinoxalines suggests potential applications in treating metabolic disorders or inflammatory conditions. The sulfamoyl group further enhances its solubility and bioavailability, critical factors in modern drug formulation. This aligns with current industry focus on improved drug delivery systems and small molecule therapeutics.

Synthetic accessibility of 2-methylpropyl 2-amino-1-(4-sulfamoylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate (CAS No. 799831-75-7) has been optimized through advanced organic synthesis techniques. Modern protocols emphasize green chemistry principles, reducing environmental impact while maintaining high yields—a key consideration for sustainable pharmaceutical manufacturing. The compound's structure-activity relationship (SAR) studies are ongoing, with computational modeling playing an increasingly important role in predicting its interactions.

From a commercial perspective, this compound falls under the category of fine chemicals and research intermediates. Its unique molecular architecture makes it valuable for high-throughput screening libraries, particularly in academic and industrial drug discovery programs. The growing interest in fragment-based drug design has further elevated its significance as a potential chemical probe or lead compound.

Analytical characterization of 2-methylpropyl 2-amino-1-(4-sulfamoylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure precise quality control, essential for research reproducibility—a major concern addressed in recent scientific integrity initiatives. The compound's stability profile under various storage conditions is also being investigated to establish optimal handling protocols.

Emerging applications in chemical biology have brought attention to this molecule's potential as a fluorescent probe or bioconjugation reagent. The quinoxaline core exhibits interesting photophysical properties that could be exploited in bioimaging or diagnostic assays. This versatility makes it relevant to current discussions about theranostic agents that combine therapeutic and diagnostic functions.

Regulatory considerations for 2-methylpropyl 2-amino-1-(4-sulfamoylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate focus on standard laboratory safety practices rather than specialized restrictions. Proper handling includes standard personal protective equipment (PPE) and adherence to good laboratory practice (GLP) guidelines. Material Safety Data Sheets (MSDS) provide detailed information about its physical and chemical properties for risk assessment.

Future research directions for this compound may explore its potential in combinatorial chemistry or as a building block for molecular scaffolds with enhanced properties. The scientific community continues to investigate modifications to its ester linkage and amino group to develop analogs with improved characteristics. Such structure optimization aligns with current pharmaceutical industry priorities for next-generation therapeutics.

In conclusion, 2-methylpropyl 2-amino-1-(4-sulfamoylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate (CAS No. 799831-75-7) represents an important chemical entity with multifaceted research applications. Its unique combination of structural features positions it as a valuable tool in medicinal chemistry and related disciplines. As scientific understanding of heterocyclic drug candidates advances, this compound will likely remain relevant in cutting-edge pharmaceutical research and development.